Cas no 15900-09-1 (3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-)

3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl- structure
15900-09-1 structure
Product Name:3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-
CAS No:15900-09-1
Molecular Formula:C15H19N3O
Molecular Weight:257.33086
CID:146352
PubChem ID:3038061

3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl- Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-
    • (4E)-4-(dimethylaminomethylidene)-2-phenyl-5-propylpyrazol-3-one
    • 4-[(Dimethylamino)methylene]-1-phenyl-3-propyl-2-pyrazolin-5-one
    • 5-25-14-00541 (Beilstein Handbook Reference)
    • BRN 0797939
    • 4-Dimethylaminomethylene-1-phenyl-3-propyl-2-pyrazolin-5-one
    • 2-Pyrazolin-5-one, 4-dimethylaminomethylene-1-phenyl-3-propyl-
    • 15900-09-1
    • InChIKey: CUWKTMCUQYDTED-QBFSEMIESA-N
    • Inchi: InChI=1S/C15H19N3O/c1-4-8-14-13(11-17(2)3)15(19)18(16-14)12-9-6-5-7-10-12/h5-7,9-11H,4,8H2,1-3H3/b13-11-
    • SMILES: CN(/C=C1/C(CCC)=NN(C2C=CC=CC=2)C/1=O)C

Computed Properties

  • Exact Mass: 257.15297
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 257.152812238g/mol
  • Heavy Atom Count: 19
  • Complexity: 392
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • PSA: 35.91

3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl- Related Literature

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